5-(2-ethylphenyl)nicotinic acid

• IUPAC Name: 5-(2-ethylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-2-10-5-3-4-6-13(10)11-7-12(14(16)17)9-15-8-11/h3-9H,2H2,1H3,(H,16,17)
• InChI Key: VVVQVELYTGPXET-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C2=CC(=CN=C2)C(=O)O
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol

Description

5-(2-Ethylphenyl)nicotinic acid is a nicotinic acid derivative featuring a pyridine-3-carboxylic acid core substituted with a 2-ethylphenyl group at the 5-position. This compound is synthesized through a multi-step process involving Sonogashira coupling, hydrogenation, and saponification. Key steps include:

• Sonogashira coupling: Reaction of 5-bromonicotinic acid derivatives with phenylacetylene under Pd catalysis to form a carbon-carbon bond .
• Hydrogenation: Reduction of the alkyne intermediate using H₂ and Pd/C to yield the ethylphenyl substituent .
• Saponification: Hydrolysis of the ester intermediate (e.g., ethyl ester) under basic conditions (NaOH/MeOH) to produce the carboxylic acid, with a reported yield of 71% .

The compound is structurally characterized by NMR (¹H and ¹³C) and mass spectrometry.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison:

Key Observations :

Substituent Effects on Lipophilicity :

• Ethylphenyl (logP ~2.5) and trifluoromethylphenyl (logP ~3.0) groups increase lipophilicity compared to unsubstituted nicotinic acid (logP ~0.4), enhancing membrane permeability .
• Hydroxyl or carboxyl groups (e.g., 2-hydroxynicotinic acid derivatives) improve aqueous solubility but reduce passive diffusion .

Synthetic Complexity: Sonogashira and Suzuki couplings are prevalent for aryl group introduction, with yields ranging from 60–89% . Fluorinated derivatives require specialized reagents (e.g., Selectfluor), increasing cost and reaction complexity .

Biological and Material Applications :

• Drug Design : Trifluoromethyl and fluoro-substituted analogs show promise in targeting enzymes (e.g., kinases) and receptors (e.g., α7 nAChR) due to enhanced binding and stability .
• Material Science : Thienyl and formylphenyl derivatives are utilized in organic electronics and coordination polymers .

Thermal Stability :

• Melting points correlate with substituent polarity. For example, 5-(2-thienyl)nicotinic acid melts at 261°C, higher than 5-(2-ethylphenyl)nicotinic acid (~200–220°C), likely due to thiophene’s aromatic stability .

Research Findings and Implications

• Metabolic Stability : Fluorinated analogs (e.g., 5-(2-fluorophenyl) derivatives) resist oxidative degradation by cytochrome P450 enzymes, making them candidates for long-acting therapeutics .
• Receptor Modulation : 2-Hydroxy-substituted nicotinic acids exhibit pH-dependent ionization, affecting interactions with ion channels and receptors like α7 nAChR .
• Natural vs. Synthetic Sources : While nicotinic acid is naturally occurring (e.g., in herbs like Asarum heterotropides and Spatholobus suberectus), its substituted derivatives are predominantly synthetic, enabling tailored properties for industrial and pharmaceutical use .